Cas no 63666-11-5 (ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate)

• Product Name: ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate
• CAS No: 63666-11-5
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD00186115
• CID: 509755
• PubChem ID: 98568
• Update Time: 2025-06-08

ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4H-[1,2,4]triazole-3-carboxylate
• 1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, ethyl ester
• ethyl 3-amino-1H-1,2,4-triazole-5-carboxylate
• ethyl 5-amino-1H-1,2,4-triazole-3-carboxylate
• 3-Carbethoxy-5-amino-1,2,4-triazole
• 5-Amino-1H-[1,2,4]triazol-3-carbonsaeure-aethylester
• 5-amino-1H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• 5-amino-4h-[1,2,4]triazole-3-carboxylic acid ethyl ester
• NSC 148474
• ethyl 5-amino-2H-1,2,4-triazole-3-carboxylate
• ethyl 5-amino-4h-1,2,4-triazole-3-carboxylate
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-amino-, ethyl ester
• MLVNUTAJXZZPCJ-UHFFFAOYSA-N
• Ethyl 5-Amino-1,2,4-triazole-3-carboxylate
• NSC148474
• Oprea1_551304
• Oprea1_702056
• Oprea1_319705
• ETHYL5-AMINO-4H-[1,2,4]TRIAZOLE-3
• 5-Amino-1H-1,2,4-triazole-3-carboxylicacidethylester
• SY025855
• CS-W019395
• ETHYL5-AMINO-4H-[1,2,4]TRIAZOLE-3-CARBOXYLATE
• SCHEMBL17747831
• AB04456
• SCHEMBL232376
• DTXSID3069980
• Ethyl 5-amino-4H-[1 pound not2 pound not4]triazole-3-carboxylate
• GS-4243
• Ethyl 5-amino-4H-[1,2,4]triazole-3-carboxylate, AldrichCPR
• 63666-11-5
• 4H-1,2,4-triazole-3-carboxylic acid, 5-amino-, ethyl ester
• EN300-137415
• MFCD00296922
• ethyl 3-amino-1,2,4-triazole-5-carboxylate
• STK369216
• AKOS002665304
• J-521104
• 1H-1,4-Triazole-3-carboxylic acid, 5-amino-, ethyl ester
• NSC-148474
• MFCD00186115
• 1H-1,2,4-Triazole-3-carboxylicacid,5-amino-,ethyl ester
• AC-9281
• AKOS015854622
• AKOS025117299
• DB-073361
• ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate

• MDL： MFCD00186115
• Inchi： 1S/C5H8N4O2/c1-2-11-4(10)3-7-5(6)9-8-3/h2H2,1H3,(H3,6,7,8,9)
• InChI Key： MLVNUTAJXZZPCJ-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(N)=NN1)=O)CC

Computed Properties

• Exact Mass: 156.06500
• Monoisotopic Mass: 156.064726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9
• XLogP3: 0.2

Experimental Properties

• Density: 1.408
• Melting Point: 242-243 ºC
• Boiling Point: 373.9°C at 760 mmHg
• Flash Point: 179.9 °C
• Refractive Index: 1.591
• PSA: 93.89000
• LogP: 0.14480

ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate

Ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate (CAS No. 63666-11-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate, identified by its Chemical Abstracts Service registry number CAS No. 63666-11-5, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities and pharmaceutical applications. The molecular framework of ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate consists of a triazole ring substituted with an amino group at the 5-position and a carboxylate ester at the 3-position, linked to an ethyl moiety. This unique configuration makes it a valuable building block for synthesizing more complex molecules with potential therapeutic benefits.

The significance of ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate lies in its role as a precursor in the development of novel pharmaceutical agents. The triazole moiety is particularly noteworthy due to its presence in numerous FDA-approved drugs, including antifungals and antivirals. The presence of both an amino and a carboxylate group provides multiple sites for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility has made ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate a staple in synthetic chemistry laboratories aiming to develop new drugs targeting various diseases.

In recent years, there has been growing interest in the development of inhibitors for enzymes involved in metabolic pathways relevant to human health. One such enzyme is cysteine cathepsin L, which has been implicated in conditions such as cancer and neurodegenerative diseases. Researchers have leveraged the scaffold of ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate to design inhibitors that target this enzyme. The amino group at the 5-position allows for the introduction of pharmacophores that can interact with the active site of cysteine cathepsin L, while the carboxylate ester can be modified to enhance solubility and bioavailability. Preliminary studies have shown promising results in vitro, suggesting that derivatives of ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate could serve as lead compounds for further development.

The synthesis of ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of guanidine with ethyl acetoacetate under acidic conditions to form the triazole ring. Subsequent functionalization at the 5-position with an amino group can be achieved through various methods, including nucleophilic substitution reactions. The carboxylate ester group is often introduced during later stages of synthesis to ensure compatibility with downstream modifications. These synthetic strategies highlight the compound's accessibility and utility as an intermediate.

Advances in computational chemistry have further enhanced the design and optimization of molecules derived from ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate. Molecular modeling techniques allow researchers to predict the binding affinity and pharmacokinetic properties of derivatives before they are synthesized in the lab. This approach has accelerated the drug discovery process by identifying promising candidates more efficiently. For instance, virtual screening using datasets containing known active compounds has helped identify structural motifs within ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate derivatives that are likely to interact with biological targets effectively.

The versatility of ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate extends beyond its role as a precursor for enzyme inhibitors. It has also been explored as a building block for developing antimicrobial agents. The triazole ring is known to disrupt bacterial cell wall synthesis by inhibiting enzymes such as dihydrofolate reductase (DHFR). Researchers have synthesized derivatives of ethyl 5-amino-4H-1,2,4-triazole-3-carboxylate that exhibit potent activity against Gram-positive bacteria. These findings are particularly relevant in light of rising antibiotic resistance rates worldwide.

In addition to its pharmaceutical applications, ethyl 5-amino-H-pyrazolo[3,d]pyrimidinone derivatives play a crucial role in materials science and agrochemical research. The triazole scaffold can be incorporated into polymers to enhance their thermal stability and mechanical properties. Similarly, ethyl H-pyrazolo[3,d]pyrimidinone derivatives have been investigated as herbicides due to their ability to inhibit key enzymes involved in plant growth regulation.

The future prospects for ethyl H-pyrazolo[3,d]pyrimidinone derivatives are promising, with ongoing research focused on expanding their therapeutic applications and exploring novel synthetic pathways. Innovations in biocatalysis and green chemistry are expected to further streamline their production while minimizing environmental impact. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into viable clinical candidates.